Cas no 63450-95-3 (2-Chloro-3-ethylpyrazine)
2-Chloro-3-ethylpyrazine is a heterocyclic organic compound featuring a pyrazine core substituted with a chloro group at the 2-position and an ethyl group at the 3-position. This compound is primarily utilized as a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and flavoring agents due to its reactive chloro and ethyl functional groups. Its structural properties enable selective modifications, making it valuable for constructing complex molecules. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its versatility in organic synthesis and consistent purity make it a reliable choice for research and industrial applications requiring precise pyrazine derivatives.
2-Chloro-3-ethylpyrazine structure
Product Name:2-Chloro-3-ethylpyrazine
CAS No:63450-95-3
MF:C6H7ClN2
MW:142.586179971695
MDL:MFCD00055029
CID:960228
PubChem ID:113222
Update Time:2025-11-02
2-Chloro-3-ethylpyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-ethylpyrazine
- Pyrazine, 2-chloro-3-ethyl-
- 3-ethyl-2-chloropyrazine
- 2-chloro-3-ethyl-pyrazine
- JDBIYZFYKSYXPK-UHFFFAOYSA-N
- 2-chloranyl-3-ethyl-pyrazine
- BC210275
- ST2416669
- A834626
- 450C953
-
- MDL： MFCD00055029
- Inchi： 1S/C6H7ClN2/c1-2-5-6(7)9-4-3-8-5/h3-4H,2H2,1H3
- InChI Key： JDBIYZFYKSYXPK-UHFFFAOYSA-N
- SMILES： ClC1C(CC)=NC=CN=1
Computed Properties
- Exact Mass: 142.03000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 87.1
- XLogP3: 2.5
- Topological Polar Surface Area: 25.8
Experimental Properties
- Boiling Point: 184.6°C at 760 mmHg
- PSA: 25.78000
- LogP: 1.69240
2-Chloro-3-ethylpyrazine Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Inert atmosphere,2-8°C
2-Chloro-3-ethylpyrazine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-3-ethylpyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR019-100mg |
2-Chloro-3-ethylpyrazine |
63450-95-3 | 95+% | 100mg |
391CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR019-250mg |
2-Chloro-3-ethylpyrazine |
63450-95-3 | 95+% | 250mg |
894CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR019-1g |
2-Chloro-3-ethylpyrazine |
63450-95-3 | 95+% | 1g |
656.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR019-50mg |
2-Chloro-3-ethylpyrazine |
63450-95-3 | 95+% | 50mg |
112.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-PR019-200mg |
2-Chloro-3-ethylpyrazine |
63450-95-3 | 95+% | 200mg |
218.0CNY | 2021-07-12 | |
| Chemenu | CM128727-250mg |
2-chloro-3-ethylpyrazine |
63450-95-3 | 95%+ | 250mg |
$67 | 2021-08-05 | |
| Chemenu | CM128727-1g |
2-chloro-3-ethylpyrazine |
63450-95-3 | 95%+ | 1g |
$152 | 2021-08-05 | |
| Chemenu | CM128727-5g |
2-chloro-3-ethylpyrazine |
63450-95-3 | 95%+ | 5g |
$789 | 2021-08-05 | |
| Chemenu | CM128727-250mg |
2-chloro-3-ethylpyrazine |
63450-95-3 | 95%+ | 250mg |
$67 | 2022-09-29 | |
| Chemenu | CM128727-1g |
2-chloro-3-ethylpyrazine |
63450-95-3 | 95%+ | 1g |
$*** | 2023-05-30 |
2-Chloro-3-ethylpyrazine Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
63450-95-3 (2-Chloro-3-ethylpyrazine) Related Products
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